N-(4-bromophenyl)isoxazole-5-carboxamide

• IUPAC Name: N-(4-bromophenyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C10H7BrN2O2/c11-7-1-3-8(4-2-7)13-10(14)9-5-6-12-15-9/h1-6H,(H,13,14)
• InChI Key: PCUKCLIWBVCTLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC=NO2)Br
• Molecular Formula: C10H7BrN2O2
• Molecular Weight: 267.08 g/mol
• CAS No.: 941913-83-3

Description

N-(4-bromophenyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C10H7BrN2O2 and its molecular weight is 267.082. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Enzymatic Activities

Isoxazole derivatives have been shown to inhibit dihydroorotate dehydrogenase, an enzyme crucial for pyrimidine synthesis, which plays a significant role in cell proliferation and the immune response. This inhibition suggests potential applications in developing immunosuppressive and antiproliferative agents (Knecht & Löffler, 1998).

Carbonic Anhydrase Inhibition

Isoxazole-containing sulfonamides have been synthesized and found to exhibit potent inhibitory activity against carbonic anhydrase II and VII, enzymes involved in various physiological processes including fluid secretion, pH regulation, and CO2 transport (Altug et al., 2017). These findings indicate potential therapeutic applications for glaucoma and neuropathic pain.

Anticancer Activity

N-phenyl-5-carboxamidyl isoxazoles have been explored for their selectivity against solid tumors, particularly colon cancer. One derivative demonstrated significant activity by down-regulating the phosphorylation of STAT3, indicating a novel mechanism of action for chemotherapeutic intervention (Shaw et al., 2012).

Herbicidal Activity

Isoxazole derivatives have also been developed with significant herbicidal activity, demonstrating the chemical diversity and applicability of these compounds in agricultural settings. These derivatives have shown efficacy in controlling broadleaf and narrowleaf weeds (Hamper et al., 1995).

Safety and Hazards

The safety data sheet for “5-(4-Bromophenyl)isoxazole” indicates that it is stable under normal conditions and does not pose any known hazards.

Future Directions

In the field of drug discovery, it is always imperative to develop new eco-friendly synthetic strategies. This includes the development of alternate metal-free synthetic routes for the synthesis of isoxazoles. Further studies are needed to optimize both the design and synthesis of novel compounds that have higher anticancer activities.

Mechanism of Action

Target of Action

• One possibility is that it interacts with enzymes or receptors involved in cellular processes, given its antimicrobial and anticancer properties .

Mode of Action

• For example, it could interfere with enzymatic reactions, signal transduction pathways, or cell cycle regulation .

Pharmacokinetics (ADME)

The compound’s absorption properties are not available in the literature . No data on volume of distribution are reported . Information about metabolism is lacking. Not specified. Without pharmacokinetic data, we cannot assess bioavailability.

Result of Action

• In microbial cells, it could affect membrane integrity, DNA replication, or protein synthesis .